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Compound of Interest

Compound Name:
4-Chloro-3-methylbenzenesulfonyl

chloride

CAS No.: 6291-02-7

Cat. No.: B1296247

Get Quote

Technical Guide: 4-Chloro-3-
methylbenzenesulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of 4-Chloro-3-methylbenzenesulfonyl chloride. The information

is intended for professionals in research and development who may handle this compound.

Chemical Identification and Properties
4-Chloro-3-methylbenzenesulfonyl chloride is a chemical intermediate with the CAS number

6291-02-7.[1][2] Its molecular formula is C₇H₆Cl₂O₂S, and it has a molecular weight of 225.09

g/mol .[1]

Physicochemical Data
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The following table summarizes the key physicochemical properties of 4-Chloro-3-
methylbenzenesulfonyl chloride. It is important to note that while some data is available for

this specific isomer, other data points are derived from closely related compounds and should

be used as an estimation.

Property Value Source

CAS Number 6291-02-7 [1][2]

Molecular Formula C₇H₆Cl₂O₂S [1]

Molecular Weight 225.09 g/mol [1]

Boiling Point 297.5°C at 760 mmHg Commercial Supplier Data

Flash Point 133.7°C Commercial Supplier Data

Density 1.458 g/cm³ Commercial Supplier Data

Refractive Index 1.559 Commercial Supplier Data

Note: The melting point for this specific isomer is not readily available in the searched literature.

For a related isomer, 3-Chloro-4-methylbenzenesulfonyl chloride (CAS 42413-03-6), the

melting point is reported as 34-38°C.

Safety and Hazard Information
4-Chloro-3-methylbenzenesulfonyl chloride is classified as a hazardous substance. The

following information is compiled from available Safety Data Sheets (SDS) for this compound

and related sulfonyl chlorides.

GHS Hazard Classification
The Globally Harmonized System (GHS) classification for similar sulfonyl chlorides includes the

following hazards. Users should assume this compound presents similar risks.
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Hazard Class Category Hazard Statement

Corrosive to Metals 1
H290: May be corrosive to

metals.

Acute Toxicity, Oral 3 H301: Toxic if swallowed.

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.

Skin Sensitization 1
H317: May cause an allergic

skin reaction.

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation.

Hazardous to the Aquatic

Environment, Short-Term

(Acute)

3 H402: Harmful to aquatic life.

Precautionary Statements
The following precautionary statements are recommended when handling 4-Chloro-3-
methylbenzenesulfonyl chloride:
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Type Code Statement

Prevention P234 Keep only in original container.

P260 Do not breathe mist or vapors.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P272

Contaminated work clothing

must not be allowed out of the

workplace.

P273
Avoid release to the

environment.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P284 Wear respiratory protection.

Response P301 + P310 + P330

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor. Rinse mouth.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower.

P304 + P340 + P310

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Immediately call a POISON

CENTER/ doctor.
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P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER/

doctor.

P333 + P313
If skin irritation or rash occurs:

Get medical advice/ attention.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

P406

Store in corrosive resistant

container with a resistant inner

liner.

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.[3]

Handling, Storage, and First Aid
Handling and Storage
Proper handling and storage procedures are crucial to ensure safety.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.sigmaaldrich.com/KR/en/sds/SIAL/12620?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures

Storage Conditions

Use in a well-ventilated area
or chemical fume hood

Wear appropriate PPE:
- Chemical-resistant gloves

- Safety goggles or face shield
- Protective clothing

Avoid breathing dust/vapors
and contact with skin/eyes

Wash hands thoroughly after handling

Keep container tightly closed
in a cool, dry place

Store away from incompatible materials
(e.g., bases, amines, strong oxidizing agents)

Protect from moisture

Click to download full resolution via product page

Safe Handling and Storage Workflow

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek immediate medical attention.

Immediately remove contaminated clothing.
Wash skin with soap and plenty of water.

Seek immediate medical attention.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.
Seek immediate medical attention.

Start: 3-Chloro-1-methylbenzene
(m-Chlorotoluene)

React with Chlorosulfonic Acid
(excess) at controlled temperature

Stir at room temperature
until reaction is complete

Quench reaction mixture
by pouring onto crushed ice

Separate the organic layer

Wash organic layer with water and brine

Dry over anhydrous sodium sulfate

Filter and concentrate under reduced pressure

Product: 4-Chloro-3-methylbenzenesulfonyl chloride
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body-img#4-chloro-3-methylbenzenesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1296247?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/4-chloro-3-methylbenzenesulfonyl-chloride-6291-02-7
https://www.bldpharm.com/products/6291-02-7.html
https://www.sigmaaldrich.com/KR/en/sds/SIAL/12620?userType=undefined
https://www.benchchem.com/product/b1296247/docs#4-chloro-3-methylbenzenesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1296247/docs#4-chloro-3-methylbenzenesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1296247/docs#4-chloro-3-methylbenzenesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1296247/docs#4-chloro-3-methylbenzenesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1296247?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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